Cas no 2228644-47-9 (2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228644-47-9
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 6282529
• PubChem ID: 165885136
• Update Time: 2025-07-19

2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride
• EN300-1989537
• 2228644-47-9

• Inchi： 1S/C7H7ClFNO2S/c8-6-1-2-7(10-5-6)3-4-13(9,11)12/h1-2,5H,3-4H2
• InChI Key： RJVHGFDNROAAHF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 222.9870055g/mol
• Monoisotopic Mass: 222.9870055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(5-Chloropyridin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228644-47-9)

2-(5-Chloropyridin-2-yl)ethane-1-sulfonyl fluoride, with the CAS number 2228644-47-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloropyridine moiety and a sulfonyl fluoride functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride is composed of a 5-chloropyridine ring attached to an ethyl chain, which is further functionalized with a sulfonyl fluoride group. The presence of the chloropyridine ring imparts significant electronic and steric effects, while the sulfonyl fluoride group provides reactivity and versatility in synthetic transformations. This combination of features makes the compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The high reactivity and selectivity of the sulfonyl fluoride group enable efficient coupling reactions, leading to the formation of diverse scaffolds with potential therapeutic properties.

In addition to its role in drug discovery, 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride has also been explored for its use in agrochemicals. Research conducted by a team at the University of California, Davis, showed that this compound can be utilized to develop novel pesticides with enhanced efficacy and reduced environmental impact. The chloropyridine moiety contributes to the compound's stability and bioavailability, making it suitable for agricultural applications.

The synthesis of 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride typically involves several steps, including the formation of the chloropyridine ring and the introduction of the sulfonyl fluoride group. One common synthetic route involves the reaction of 5-chloro-2-pyridinecarboxaldehyde with an appropriate sulfonating agent, followed by fluorination to introduce the sulfonyl fluoride functionality. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride have been extensively studied. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility characteristics make it easy to handle and process in laboratory settings.

Safety considerations are crucial when working with 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 2-(5-chloropyridin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228644-47-9) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and reactivity make it an essential intermediate in the synthesis of complex molecules with potential therapeutic and agricultural benefits. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.